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Compound of Interest

Compound Name: Proxyfan oxalate
Cat. No.: B2933410
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For Researchers, Scientists, and Drug Development Professionals

Abstract

Proxyfan oxalate is a potent and versatile high-affinity histamine H3 receptor (H3R) ligand,
exhibiting protean agonism.[1][2][3] Its functional activity can range from a full agonist to an
inverse agonist depending on the constitutive activity of the H3 receptor in the specific
biological system under investigation.[1] These characteristics make it a valuable tool for
studying the physiological and pathological roles of the histaminergic system. This document
provides detailed application notes on the recommended storage conditions for Proxyfan
oxalate, along with protocols for its handling and use in key cellular assays.

Chemical and Physical Properties
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Property Value Reference
Molecular Weight 306.32 g/mol

Formula C13H16N20 + C2H204

CAS Number 1620017-81-3

Appearance Solid powder

Purity >98%

Soluble to 100 mM in DMSO

Solubility d wat
and water

Recommended Storage Conditions

Proper storage of Proxyfan oxalate is crucial to maintain its stability and ensure the
reproducibility of experimental results. The following conditions are recommended based on

supplier data sheets.

Solid Form
Condition Temperature Duration Notes
Store in a desiccated
environment to
Long-term Storage Room Temperature Years .
prevent moisture
absorption.
The compound is
o ) stable for short
Shipping Ambient Temperature Weeks

periods during

ordinary shipping.

Stock Solutions

It is advisable to prepare concentrated stock solutions and store them in small aliquots to

minimize freeze-thaw cycles.
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Solvent Storage Short-term (Days to Long-term (Months
olven
Temperature Weeks) to Years)
DMSO or Water 0-4°C Recommended Not Recommended
Recommended (up to
DMSO or Water -20°C Recommended
several months)
Recommended (up to
DMSO or Water -80°C Recommended

6 months or longer)

Note: For long-term storage of solutions, it is best practice to use airtight vials to prevent

solvent evaporation and contamination.

Mechanism of Action and Signhaling Pathways

Proxyfan oxalate exerts its effects by binding to the histamine H3 receptor, a G protein-
coupled receptor (GPCR). The H3 receptor is primarily coupled to the Gai/o subunit, which
upon activation, inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP
(cAMP) levels. Additionally, H3 receptor activation can stimulate the mitogen-activated protein
kinase (MAPK) pathway.
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Weigh Proxyfan Oxalate
(Solid Powder)

'

Dissolve in appropriate solvent
(e.g., DMSO) to create
a high-concentration stock solution
(e.g., 10-100 mM)

Aliquot stock solution into
single-use tubes

(Store aliquots at -20°C or -80°C)

Thaw a single aliquot
for immediate use

l

Perform serial dilutions in
assay buffer to prepare
working solutions

l

Use working solutions
in the experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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